Cas no 15263-20-4 (N-(tert-Butoxycarbonyloxy)phthalimide)

N-(tert-Butoxycarbonyloxy)phthalimide is a versatile reagent widely used in organic synthesis, particularly for the introduction of the tert-butoxycarbonyl (Boc) protecting group to amines. Its key advantages include high reactivity under mild conditions, enabling efficient Boc protection without requiring strong bases or catalysts. The compound exhibits excellent stability and handling properties, making it a reliable choice for peptide synthesis and other applications where selective amine protection is critical. Its crystalline form ensures consistent purity and ease of use in laboratory settings. Additionally, it minimizes side reactions, offering improved selectivity compared to alternative Boc-protecting agents.
N-(tert-Butoxycarbonyloxy)phthalimide structure
15263-20-4 structure
Product Name:N-(tert-Butoxycarbonyloxy)phthalimide
CAS No:15263-20-4
MF:C13H13NO5
MW:263.246023893356
MDL:MFCD00005889
CID:186481
PubChem ID:87566569
Update Time:2025-06-13

N-(tert-Butoxycarbonyloxy)phthalimide Chemical and Physical Properties

Names and Identifiers

    • N-(tert-Butoxycarbonyloxy)phthalimide
    • CARBONIC ACID TERT-BUTYL PHTHALIMIDO ESTER
    • Carbonic acid,1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl 1,1-dimethylethyl ester
    • tert-butyl (1,3-dioxoisoindol-2-yl) carbonate
    • tert-Butyl Phthalimido Carbonate
    • Boc-NOP
    • Einecs 239-308-7
    • Carbonicacidbutylphtalimidoester
    • Carbonic acid tert-butyl phtalimido ester
    • Methyl-t-butyl carbonate phthaliMide ester
    • N-(TERT-BUTOXYCARBONYLOXY)PHTHALIMIDE, 9 7%
    • N-(tert-Butoxycarbonyloxy)phthalimide≥ 98%(HPLC)
    • AKOS027320894
    • N-(TERT-BUTOXYCARBONYLOXY)-PHTHALIMIDE
    • NS00024969
    • tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl carbonate
    • UNII-94H4RD93T7
    • N-(tert-Butoxycarbonyloxy)phthalimide, 97%
    • N-(t-butoxy-carbonyloxy)-phthalimide
    • 15263-20-4
    • 94H4RD93T7
    • SCHEMBL597194
    • MFCD00005889
    • SB64078
    • tert-Butyl (1,3-dioxoisoindolin-2-yl) carbonate
    • tert-butyl 1,3-dioxoisoindolin-2-yl carbonate
    • C93423
    • CS-0154665
    • AS-67563
    • MCWXBNWFVFOQAS-UHFFFAOYSA-N
    • FT-0637206
    • J-008940
    • DTXSID30165090
    • tert-Butyl N-(1,3-dihydro-1,3-dioxoisoindolyl) carbonate
    • InChI=1/C13H13NO5/c1-13(2,3)18-12(17)19-14-10(15)8-6-4-5-7-9(8)11(14)16/h4-7H,1-3H
    • N-(tert-butyloxycarbonyloxy)phthalimide
    • DB-023034
    • TERT-BUTYL 1,3-DIOXOISOINDOL-2-YL CARBONATE
    • MDL: MFCD00005889
    • Inchi: 1S/C13H13NO5/c1-13(2,3)18-12(17)19-14-10(15)8-6-4-5-7-9(8)11(14)16/h4-7H,1-3H3
    • InChI Key: MCWXBNWFVFOQAS-UHFFFAOYSA-N
    • SMILES: O(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 263.07900
  • Monoisotopic Mass: 263.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Color/Form: White white crystal powder
  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 118 °C (dec.) (lit.)
  • Boiling Point: 363.2±25.0 °C at 760 mmHg
  • Flash Point: 173.4±23.2 °C
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 72.91000
  • LogP: 2.08720
  • Solubility: Not determined

N-(tert-Butoxycarbonyloxy)phthalimide Security Information

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Additional information on N-(tert-Butoxycarbonyloxy)phthalimide

Recent Advances in the Application of N-(tert-Butoxycarbonyloxy)phthalimide (CAS: 15263-20-4) in Chemical Biology and Pharmaceutical Research

N-(tert-Butoxycarbonyloxy)phthalimide (CAS: 15263-20-4) is a versatile reagent widely used in organic synthesis, particularly in the protection of amines via the introduction of the tert-butoxycarbonyl (Boc) group. Recent studies have highlighted its significance in the development of novel pharmaceuticals and bioactive molecules. This research brief consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights related to this compound, providing a comprehensive overview for researchers in the field.

One of the key advancements in the use of N-(tert-Butoxycarbonyloxy)phthalimide is its role in peptide synthesis. Researchers have optimized its application for the Boc protection of amino acids, demonstrating high yields and minimal side reactions. A 2023 study published in the Journal of Organic Chemistry detailed a novel, solvent-free mechanochemical approach using this reagent, which not only improved efficiency but also aligned with green chemistry principles by reducing waste generation.

In addition to peptide chemistry, recent investigations have explored the utility of N-(tert-Butoxycarbonyloxy)phthalimide in the synthesis of heterocyclic compounds. A study in Tetrahedron Letters (2024) reported its use in the one-pot synthesis of pyrrolidine derivatives, which are crucial scaffolds in drug discovery. The reagent's ability to facilitate mild reaction conditions and its compatibility with various functional groups were emphasized as key advantages.

Mechanistic studies have also shed light on the reactivity of N-(tert-Butoxycarbonyloxy)phthalimide. Advanced spectroscopic techniques and computational modeling have revealed its selective activation pathways, which are critical for designing more efficient catalytic systems. For instance, a 2024 paper in Chemical Communications employed density functional theory (DFT) calculations to predict the reagent's behavior in complex multi-step reactions, offering insights for future synthetic applications.

Beyond synthetic chemistry, N-(tert-Butoxycarbonyloxy)phthalimide has found applications in bioconjugation strategies. A recent breakthrough in Bioconjugate Chemistry (2023) demonstrated its use in the site-specific modification of proteins, enabling the development of targeted drug delivery systems. This approach leverages the reagent's stability in aqueous environments, a property that distinguishes it from other Boc-protecting agents.

Despite these advancements, challenges remain in scaling up processes involving N-(tert-Butoxycarbonyloxy)phthalimide. Current research is addressing issues such as cost-effectiveness and the development of recyclable variants. A 2024 study in ACS Sustainable Chemistry & Engineering proposed a catalytic system that reduces the stoichiometric excess typically required, marking a step toward more sustainable industrial applications.

In conclusion, N-(tert-Butoxycarbonyloxy)phthalimide (CAS: 15263-20-4) continues to be a cornerstone reagent in chemical biology and pharmaceutical research. Its evolving applications—from peptide synthesis to bioconjugation—underscore its versatility. Future research directions may focus on further optimizing its reactivity and expanding its utility in emerging fields such as PROTACs (proteolysis-targeting chimeras) and other targeted therapeutic modalities.

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